2-[(5-bromo-2-thienyl)carbonyl]-N-(2-phenylethyl)hydrazinecarbothioamide

• IUPAC Name: 1-[(5-bromothiophene-2-carbonyl)amino]-3-(2-phenylethyl)thiourea
• InChI: InChI=1S/C14H14BrN3OS2/c15-12-7-6-11(21-12)13(19)17-18-14(20)16-9-8-10-4-2-1-3-5-10/h1-7H,8-9H2,(H,17,19)(H2,16,18,20)
• InChI Key: QWAVJJBQEUWIDM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=S)NNC(=O)C2=CC=C(S2)Br
• Molecular Formula: C14H14BrN3OS2
• Molecular Weight: 384.3 g/mol

Description

2-[(5-bromo-2-thienyl)carbonyl]-N-(2-phenylethyl)hydrazinecarbothioamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as BTPT and is widely used in scientific research due to its unique chemical properties.

Mechanism of Action

The mechanism of action of BTPT is not fully understood, but it is believed to act by inhibiting specific enzymes and proteins in the body. It has been shown to inhibit the growth of cancer cells and to improve insulin sensitivity in diabetic patients.
Biochemical and Physiological Effects:
BTPT has been shown to have several biochemical and physiological effects, including the inhibition of specific enzymes and proteins in the body. It has also been shown to have anti-inflammatory and antioxidant properties, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BTPT in lab experiments is its unique chemical properties, which make it a valuable tool in organic chemistry. However, the synthesis of BTPT is a complex process, and it requires expertise in organic chemistry. Furthermore, the cost of synthesizing BTPT can be high, which may limit its use in some labs.

Future Directions

There are several future directions for the use of BTPT in scientific research. One potential application is in the development of new drugs for the treatment of cancer and diabetes. BTPT has also shown promising results in the development of new materials, such as polymers and nanomaterials. Further research is needed to fully understand the mechanism of action of BTPT and to explore its potential applications in various fields.
Conclusion:
In conclusion, 2-[(5-bromo-2-thienyl)carbonyl]-N-(2-phenylethyl)hydrazinecarbothioamide is a chemical compound with unique chemical properties that make it a valuable tool in scientific research. It has shown promising results in the development of new drugs and materials, and further research is needed to explore its potential applications in various fields. The synthesis of BTPT is a complex process, and it requires expertise in organic chemistry.

Scientific Research Applications

BTPT has been extensively used in scientific research due to its potential applications in various fields. It has been used as a building block in the synthesis of other compounds, and it has shown promising results in the development of new drugs. BTPT has been used in the treatment of various diseases, including cancer and diabetes.